Cas no 113-38-2 (Estradiol dipropionate)

• Product Name: Estradiol dipropionate
• CAS No: 113-38-2
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• MDL: MFCD00051146
• CID: 143717
• PubChem ID: 354335798
• Update Time: 2025-05-24

Estradiol dipropionate Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol(17b)-, 3,17-dipropanoate
• 17-β-ESTRADIOL 3,17-DIPROPIONATE
• BETA-ESTRADIOL DIPROPIONATE
• Estradiol Dipropionate
• 17-BETA-ESTRADIOL 3,17-DIPROPIONATE
• Agofollin
• Diovocyclin
• Diovocylin
• Diprostron
• Estroici
• Estronex
• follicyclinp
• Nacyclyl
• Ovocyclin-P
• Progynon-dp
• 3,17β-Dihydroxy-1,3,5(10)-estratriene 3,17-Dipropionate
• 17β-Estradiol 3,17-Dipropionate
• 1,3,5(10)-Estratriene-3,17β-diol Dipropionate
• (17β)-Estra-1(10),2,4-triene-3,17-diyl Dipropanoate
• Ovocyclin P
• Ovocyclin dipropionate
• Progynon DP
• Akrofolline
• Follicyclin P
• Dimenformon dipropionate
• Oestradiol dipropionate
• Oestradiol Streuli
• Agofollin [inj.]
• Oestradioli propionas
• Estradiol 3,17-dipropionate
• Endofollicolina D.P.
• 3,17beta-Estradiol dipropionate
• Dipropionate D'oestradiol
• 17-beta-Estradiol dipropionate
• 17-bet
• JQIYNMYZKRGDFK-RUFWAXPRSA-N
• s5872
• 3,17-dipropionyl-estra-1,3,5(10)-triene-3,17beta-diol
• 3,17-.beta.-Oestradiol dipropionate
• 1,3,5(10)-Estratriene-3,17.beta.-diol dipropionate
• A921748
• HY-B2245
• .beta.-Oestradiol dipropionate
• ESTRADIOL DIPROPIONATE [MI]
• NIG5418BXB
• DTXSID8023000
• ESTRADIOL DIPROPIONATE [MART.]
• 17-Beta-Estradiol-3,17-Dipropionate
• Estra-1,3,5(10)-triene-3,17-diol (17-beta)-dipropionate
• ESTRADIOL DIPROPIONATE [WHO-DD]
• LMST02010040
• 17-beta-Oestradiol dipropionate
• SR-01000884017
• Dipropionate d'oestradiol [French]
• 17beta-Estradiol 3,17-Dipropionate
• Estra-1,3,5(10)-triene-3,17-diol (17.beta.)-, dipropanoate
• Estradiol dipropionate (JAN)
• .beta.-Estradiol dipropionate
• Tox21_113111
• NCGC00159328-02
• NS00023682
• Estradiol dipropionate [JAN]
• MFCD00051146
• (8R,9S,13S,14S,17S)-13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diyl dipropionate
• 17-.beta.-Estradiol dipropionate
• (17beta)-Estra-1,3,5(10)-triene-3,17-diol, dipropanoate
• CAS-113-38-2
• Ovahormon depot
• 17.beta.-Estradiol 3,17-dipropionate
• 3,17-.beta.-Estradiol dipropionate
• T71607
• UNII-NIG5418BXB
• 17-(Propionyloxy)estra-1(10),2,4-trien-3-yl propionate #
• [(8R,9S,13S,14S,17S)-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate
• (17.beta.)-Estra-1,3,5(10)-triene-3,17-diol 3,17-dipropionate
• Estra-1,3,5(10)-triene-3,17-diol (17.beta.)-dipropanoate
• 1,3,5(10)-Estratriene-3,17beta-diol dipropionate
• BRN 3223915
• ?-Estradiol 3,17-dipropionate
• 3,17beta-Dihydroxy-1,3,5(10)-estratriene 3,17-dipropionate
• CHEMBL1697791
• AS-12946
• SR-01000884017-1
• CHEBI:31560
• (17beta)Estra-1,3,5(10)triene-3,17-diol dipropanoate
• beta-Estradiol 3,17-dipropionate, VETRANAL(TM), analytical standard
• E1344
• CS-0030371
• AKOS025311445
• 4-06-00-06613 (Beilstein Handbook Reference)
• Estradiol dipropionate [JAN:NF]
• D01617
• 113-38-2
• EINECS 204-026-5
• DTXCID303000
• Q5401761
• CCRIS 282
• Oestradiol-3,17-dipropionate
• 3,17-beta-Oestradiol dipropionate
• .beta.-Estradiol 3,17-dipropionate
• SCHEMBL348106
• 17-.beta.-Oestradiol dipropionate
• (17beta)-estra-1(10),2,4-triene-3,17-diyl dipropanoate
• Estra-1,3,5(10)-triene-3,17-diol (17.beta.), dipropionate
• 17-
• A-ESTRADIOL 3,17-DIPROPIONATE
• Estradiol Dipropionate; [(8R,9S,13S,14S,17S)-13-Methyl-17-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] propanoate; 17-beta-Estradiol 3,17-dipropionate
• Estradiol dipropionate

• MDL： MFCD00051146
• Inchi： 1S/C24H32O4/c1-4-22(25)27-16-7-9-17-15(14-16)6-8-19-18(17)12-13-24(3)20(19)10-11-21(24)28-23(26)5-2/h7,9,14,18-21H,4-6,8,10-13H2,1-3H3/t18-,19-,20+,21+,24+/m1/s1
• InChI Key： JQIYNMYZKRGDFK-RUFWAXPRSA-N
• SMILES： O(C(CC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC(CC)=O
• BRN： 3223915

Computed Properties

• Exact Mass: 384.23000
• Monoisotopic Mass: 384.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Powder
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105.0 to 109.0 deg-C
• Boiling Point: 431.17°C (rough estimate)
• Flash Point: 238.5±27.1 °C
• Refractive Index: 1.4860 (estimate)
• Solubility: Insuluble (9.6E-5 g/L) (25 ºC),
• PSA: 52.60000
• LogP: 5.17990
• Merck: 3703
• λmax: 275(MeOH)(lit.)

Estradiol dipropionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazard Category Code： 40-48
• Safety Instruction： S22; S24/25
• RTECS：KG4725000
• Hazardous Material Identification：
• Risk Phrases：R40; R48
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Estradiol dipropionate

Comprehensive Overview of Estradiol Dipropionate (CAS No. 113-38-2): Properties, Applications, and Modern Relevance

Estradiol dipropionate (CAS No. 113-38-2) is a synthetic ester derivative of estradiol, a naturally occurring estrogen hormone. This compound is widely recognized in pharmaceutical and biomedical research for its prolonged hormonal activity compared to its parent molecule. The dipropionate modification enhances lipid solubility, allowing for slower release and extended therapeutic effects. As a result, it has become a critical component in hormone replacement therapies (HRT) and treatments for conditions like menopausal symptoms and hypoestrogenism.

In recent years, the demand for estradiol-based formulations has surged due to growing awareness of women's health issues, particularly menopause management. Searches for "long-acting estrogen therapy" and "benefits of estradiol dipropionate" reflect this trend. Researchers and clinicians are increasingly interested in its pharmacokinetic profile, which offers fewer dosing frequencies compared to shorter-acting estrogens. This aligns with the modern patient preference for convenience and adherence-friendly treatments.

The chemical structure of Estradiol dipropionate (C₂₄H₃₂O₄) features two propionate groups esterified to the 17β-hydroxyl group of estradiol. This modification not only delays metabolism but also improves absorption when administered via intramuscular injection. Such properties make it a staple in compounded medications and specialty pharmaceuticals. Online queries like "estradiol dipropionate vs. valerate" highlight comparative interest among healthcare providers seeking optimal therapeutic options.

From a formulation standpoint, Estradiol dipropionate is often suspended in oil-based carriers to further prolong its release. This approach addresses frequent search terms such as "best delivery methods for estrogen therapy." Its clinical efficacy in treating atrophic vaginitis and osteoporosis prevention has been well-documented, though ongoing studies explore its potential in newer areas like neuroprotection and cardiovascular health—topics gaining traction in academic circles and patient forums alike.

Quality control and regulatory compliance are paramount for CAS 113-38-2 manufacturers. Analytical techniques like HPLC and GC-MS ensure purity, while adherence to USP/EP standards guarantees safety. The compound's stability under controlled storage conditions (e.g., protected from light and moisture) is another frequently searched topic, emphasizing the importance of proper handling in both industrial and clinical settings.

Emerging discussions in telemedicine and personalized medicine have also brought estradiol dipropionate into the spotlight. Patients increasingly seek "customized HRT regimens," where this ester's extended half-life provides flexibility. Meanwhile, sustainability-focused queries like "eco-friendly synthesis of estrogen derivatives" reflect shifting industry priorities toward greener chemistry in pharmaceutical production.

In conclusion, Estradiol dipropionate remains a cornerstone in endocrine therapeutics, bridging historical applications with contemporary health trends. Its unique pharmacokinetics continue to inspire research, while patient-centric demand drives innovation in delivery systems and accessibility—ensuring its relevance in evolving medical landscapes.